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Compound of Interest

Compound Name: Ethyl 4-pyridylacetate

Cat. No.: B032410 Get Quote

An In-depth Overview of the Commercial Availability, Chemical Properties, and Synthetic

Applications of a Key Pyridine Derivative.

Ethyl 4-pyridylacetate is a versatile pyridine-containing organic compound with significant

applications in medicinal chemistry and drug development. Its utility as a key building block

stems from the reactive methylene group and the presence of the pyridine ring, a common

scaffold in a wide array of biologically active molecules. This technical guide provides a

comprehensive overview of its commercial availability, key chemical properties, and

established synthetic protocols, with a focus on its role in the development of therapeutic

agents.

Commercial Availability and Suppliers
Ethyl 4-pyridylacetate is readily available from a variety of chemical suppliers, catering to both

research and bulk-scale requirements. The compound is typically offered at different purity

grades, with prices varying accordingly. Researchers should consult the suppliers' websites for

the most current pricing and availability.

Below is a summary of prominent suppliers and their typical product specifications:
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Supplier Product Number(s) Typical Purity
Available
Quantities

Biosynth ECA40185 - 10 g

TCI Chemicals P1399 >98.0% (GC) 5 g, 25 g

Thermo Scientific

(Alfa Aesar)
A14550 98% 1 g, 5 g, 25 g, 100 g

Sigma-Aldrich
E47247 (for Ethyl 2-

pyridylacetate)
98% 5 g, 25 g

ChemicalBook - Varies by supplier Varies by supplier

United States

Biological
-

Highly Purified (HCl

salt)
-

Physicochemical Properties
A thorough understanding of the physicochemical properties of Ethyl 4-pyridylacetate is

essential for its proper handling, storage, and application in chemical synthesis.

Property Value Reference(s)

CAS Number 54401-85-3 [1]

Molecular Formula C₉H₁₁NO₂ [1]

Molecular Weight 165.19 g/mol [1]

Appearance Clear colorless to yellow liquid [2]

Boiling Point 127-128 °C at 14 mmHg [3]

Density 1.079 g/mL at 25 °C [3]

Refractive Index 1.499 at 20 °C [3]

Melting Point 18-19 °C [3]

Applications in Drug Discovery and Development
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Ethyl 4-pyridylacetate serves as a crucial intermediate in the synthesis of various

pharmaceutical agents. Its pyridine moiety is a key pharmacophore in many drugs, and the

ester functional group allows for a variety of chemical transformations.

Precursor to Aromatase Inhibitors
One of the notable applications of Ethyl 4-pyridylacetate is in the synthesis of rogletimide, a

non-steroidal aromatase inhibitor.[4] Aromatase is a key enzyme in the biosynthesis of

estrogens, and its inhibition is a therapeutic strategy for hormone-dependent breast cancer.

The synthesis of rogletimide from Ethyl 4-pyridylacetate highlights the utility of this building

block in constructing complex heterocyclic scaffolds.[4]

Synthesis of Phosphodiesterase 4 (PDE4) Inhibitors
Ethyl 4-pyridylacetate is also utilized in the preparation of triarylethane phosphodiesterase 4

(PDE4) inhibitors.[3] PDE4 is an enzyme that plays a critical role in regulating inflammation.

Inhibitors of PDE4 have therapeutic potential for treating inflammatory diseases such as

chronic obstructive pulmonary disease (COPD) and asthma.

Potential Anticonvulsant and Neuropathic Pain
Attenuating Properties
Research has indicated that Ethyl 4-pyridylacetate itself may possess anticonvulsant and

neuropathic pain-attenuating properties.[3] This suggests that beyond its role as a synthetic

intermediate, the molecule may have intrinsic biological activity that warrants further

investigation.

Experimental Protocols
Synthesis of Ethyl 4-pyridylacetate
A common method for the synthesis of Ethyl 4-pyridylacetate involves the Fischer

esterification of 4-pyridylacetic acid.

Materials:

4-pyridylacetic acid
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Anhydrous ethanol

Concentrated sulfuric acid

Sodium hydroxide solution

Saturated aqueous sodium carbonate

Ethyl acetate

Procedure:

A solution of 4-pyridylacetic acid is prepared in anhydrous ethanol.

Concentrated sulfuric acid is carefully added to the solution.

The mixture is refluxed for 18 hours.

After cooling the solution to 0 °C, it is neutralized by the addition of sodium hydroxide

solution and saturated aqueous sodium carbonate.

The product is extracted with ethyl acetate.

The ethyl acetate is concentrated in vacuo to yield Ethyl 4-pyridylacetate.

Synthesis of Rogletimide from Ethyl 4-pyridylacetate
The following protocol outlines the key steps in the synthesis of rogletimide starting from Ethyl
4-pyridylacetate.[4]

Step 1: Alkylation of Ethyl 4-pyridylacetate

Base-catalyzed alkylation of Ethyl 4-pyridylacetate with iodoethane yields ethyl 2-(4-

pyridyl)butyrate.

Step 2: Michael Addition

A base-catalyzed conjugate addition of the carbanion of ethyl 2-(4-pyridyl)butyrate to

acrylamide is performed.
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Step 3: Intramolecular Cyclization

The final step involves an intramolecular cyclization to form the piperidine-2,6-dione ring of

rogletimide.

Visualizing Synthetic Pathways
The following diagrams, generated using the DOT language, illustrate the logical flow of the

synthetic pathways described above.

Starting Material

Step 1: Alkylation

Step 2: Michael Addition Step 3: Cyclization

Ethyl 4-pyridylacetate

Ethyl 2-(4-pyridyl)butyrate

1

Iodoethane

Base

Addition Product

2

Acrylamide

Base Rogletimide
3

Click to download full resolution via product page

Caption: Synthetic pathway of Rogletimide from Ethyl 4-pyridylacetate.
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Conclusion
Ethyl 4-pyridylacetate is a commercially accessible and synthetically valuable building block

for drug discovery and development. Its established role in the synthesis of aromatase

inhibitors and PDE4 inhibitors, coupled with its potential intrinsic biological activities, makes it a

compound of significant interest to medicinal chemists and researchers. The provided technical

information and experimental outlines serve as a foundational guide for the effective utilization

of Ethyl 4-pyridylacetate in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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